Cas no 1784854-75-6 (Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate)

• Product Name: Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate
• CAS No: 1784854-75-6
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6120498
• PubChem ID: 84707659
• Update Time: 2025-10-29

Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate
• EN300-1881393
• 1784854-75-6
• Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(16)15-10-5-6-11(17-4)9(7-10)8-14/h5-7H,8,14H2,1-4H3,(H,15,16)
• InChI Key： CZFMCTCSXKBBFJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(CN)=C1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6Ų

Additional information on Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate

Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate: A Comprehensive Overview

The compound Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate, identified by the CAS number 1784854-75-6, is a fascinating molecule with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science. Its unique structure, featuring a tert-butyl group and a substituted phenyl ring, contributes to its versatile properties and potential uses.

Recent studies have highlighted the importance of Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate in drug discovery. The presence of the amino group (-NH2) on the phenyl ring allows for various functionalization possibilities, making it a valuable intermediate in organic synthesis. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and antiviral agents. The methoxy group (-OCH3) on the phenyl ring further enhances its pharmacokinetic properties, making it an attractive candidate for medicinal chemistry.

The synthesis of Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. This is followed by carbamate formation through reaction with tert-butyl chloroformate or other suitable reagents. The reaction conditions, including temperature and solvent selection, play a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs and improving scalability.

In terms of applications, Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate has shown promise in agrochemicals as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for developing eco-friendly agricultural solutions. Additionally, its stability under various environmental conditions ensures long-lasting efficacy, which is crucial for field applications.

From a materials science perspective, this compound has been investigated for its role in polymer chemistry. The tert-butyl group provides steric hindrance, which can be exploited to design polymers with improved mechanical properties. Recent research has focused on incorporating this compound into polyurethane formulations, resulting in materials with enhanced durability and thermal stability.

The structural versatility of Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate also makes it a valuable tool in chemical biology. Its ability to act as a bioisostere or scaffolding molecule enables researchers to probe complex biological systems. For instance, derivatives of this compound have been used as probes to study protein-ligand interactions, providing insights into drug design principles.

In conclusion, Tert-butyl n-[3-(aminomethyl)-4-methoxyphenyl]carbamate (CAS No: 1784854-75-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.